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A Note on Nomenclature: The compound "N-Nordextromethorphan" is synonymous with

dextrorphan, the primary O-demethylated metabolite of the widely used antitussive agent,

dextromethorphan. This document provides detailed analytical methodologies for the

quantification of dextrorphan in various biological matrices.

Dextrorphan is a significant analyte in clinical and forensic toxicology, as well as in

pharmacokinetic and pharmacogenetic studies, particularly for phenotyping the activity of the

cytochrome P450 enzyme CYP2D6.[1][2] The accurate and precise measurement of

dextrorphan is crucial for these applications. This document outlines protocols for Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid

Chromatography (HPLC), and Gas Chromatography-Mass Spectrometry (GC-MS).

Metabolic Pathway of Dextromethorphan
Dextromethorphan is primarily metabolized in the liver via O-demethylation to its active

metabolite, dextrorphan. This reaction is catalyzed by the polymorphic enzyme CYP2D6.[2] A

minor metabolic pathway involves N-demethylation, catalyzed mainly by CYP3A4, to form 3-

methoxymorphinan.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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